Cas no 898774-62-4 (3-(3-Methoxyphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(3-Methoxyphenyl)-4'-thiomethylpropiophenone
• CAS No: 898774-62-4
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 870282
• PubChem ID: 24725828
• Update Time: 2025-04-19

3-(3-Methoxyphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(3-METHOXYPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• 3-(3-Methoxyphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• DTXSID00644221
• MFCD03843109
• 898774-62-4
• AKOS016021587
• 3-(3-Methoxyphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843109
• Inchi： 1S/C17H18O2S/c1-19-15-5-3-4-13(12-15)6-11-17(18)14-7-9-16(20-2)10-8-14/h3-5,7-10,12H,6,11H2,1-2H3
• InChI Key： IJONPMKSPIPFNV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 286.10275099g/mol
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų